Cas no 80518-57-6 (1-(4-Ethoxycarbonylphenyl)piperazine)

1-(4-Ethoxycarbonylphenyl)piperazine is a synthetic organic compound featuring a piperazine ring substituted with a 4-ethoxycarbonylphenyl group. This structure imparts versatility in pharmaceutical and chemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The ethoxycarbonyl moiety enhances solubility and reactivity, facilitating further functionalization. Its well-defined chemical properties make it valuable for research in medicinal chemistry, where it may serve as a precursor for drug candidates targeting neurological or cardiovascular systems. The compound’s stability under standard conditions ensures reliable handling and storage. High purity grades are available for precision-driven applications, supporting consistent results in synthetic workflows.
1-(4-Ethoxycarbonylphenyl)piperazine structure
80518-57-6 structure
Product Name:1-(4-Ethoxycarbonylphenyl)piperazine
CAS No:80518-57-6
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD04973340
CID:60226
PubChem ID:354335249
Update Time:2025-05-21

1-(4-Ethoxycarbonylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(piperazin-1-yl)benzoate
    • ETHYL 4-(1-PIPERAZINO)BENZOATE
    • ETHYL 4-(PIPERAZIN-1YL)BENZOATE
    • 4-(PIPERAZIN-1-YL)-BENZOIC ACID ETHYL ESTER
    • 4-(PIPERAZINE-1-YL)-BENZOIC ACID ETHYL ESTER
    • 1-(4-Carbethoxyphenyl)-piperazin
    • Ethyl 4-(1-piperazinyl)benzoate
    • 1-(4-Ethoxycarbonylphenyl)piperazine
    • Benzoic acid, 4-(1-piperazinyl)-, ethyl ester
    • ethyl 4-piperazin-1-ylbenzoate
    • 4-(1-Piperazinyl)benzoic Acid Ethyl Ester
    • 4-(Piperazin-1-yl)benzoic acid ethyl ester
    • Ethyl 4-piperazinobenzoate
    • N-(4-Ethoxycarbonylphenyl)piperazine
    • 4-(1-piperazinyl)- benzoic acid, ethyl ester
    • EN300-7385847
    • E1260
    • OQEHTFFLOHTFSB-UHFFFAOYSA-N
    • STR06887
    • DTXSID00375604
    • ethyl 4-piperazinylbenzoate
    • 4-(Piperazin-1-yl)benzoic acidethylester
    • J-513818
    • 4-piperazin-1-yl-benzoic acid ethyl ester
    • ethyl 4-(piperazinyl)benzoate
    • SY008649
    • MFCD04973340
    • AKOS015947690
    • 4-(1-Piperazinyl)benzoic Acid Ethyl Ester; Ethyl 4-Piperazinobenzoate; N-(4-Ethoxycarbonylphenyl)piperazine
    • 4-piperazinylbenzoic acid ethyl ester
    • ethyl 4-piperazin-1-yl-benzoate
    • CS-0006940
    • 80518-57-6
    • ethyl4-(piperazin-1-yl)benzoate
    • Ethyl 4-(piperazin-1-yl)-benzoate
    • SCHEMBL62795
    • 4-(1-piperazinyl)-benzoic acid, ethyl ester
    • Ethyl 4-(1-piperazinyl)benzoate, AldrichCPR
    • PS-3243
    • MDL: MFCD04973340
    • Inchi: 1S/C13H18N2O2/c1-2-17-13(16)11-3-5-12(6-4-11)15-9-7-14-8-10-15/h3-6,14H,2,7-10H2,1H3
    • InChI Key: OQEHTFFLOHTFSB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(N2CCNCC2)=CC=1)OCC

Computed Properties

  • Exact Mass: 234.13700
  • Monoisotopic Mass: 234.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6A^2

Experimental Properties

  • Density: 1.104
  • Melting Point: 100.0 to 104.0 deg-C
  • Boiling Point: 388.9 ºC at 760 mmHg
  • Flash Point: 189 ºC
  • Refractive Index: 1.536
  • PSA: 41.57000
  • LogP: 1.66670

1-(4-Ethoxycarbonylphenyl)piperazine Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi

1-(4-Ethoxycarbonylphenyl)piperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Ethoxycarbonylphenyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM335830-1g
Ethyl 4-(piperazin-1-yl)benzoate
80518-57-6 95%+
1g
$44 2021-06-16
Chemenu
CM335830-5g
Ethyl 4-(piperazin-1-yl)benzoate
80518-57-6 95%+
5g
$134 2021-06-16
Chemenu
CM335830-25g
Ethyl 4-(piperazin-1-yl)benzoate
80518-57-6 95%+
25g
$430 2021-06-16
Chemenu
CM335830-100g
Ethyl 4-(piperazin-1-yl)benzoate
80518-57-6 95%+
100g
$859 2021-06-16
Fluorochem
023872-1g
4-(Piperazin-1-yl)-benzoic acid ethyl ester
80518-57-6 97%
1g
£25.00 2022-03-01
TRC
E891610-1g
1-(4-Ethoxycarbonylphenyl)piperazine
80518-57-6
1g
$ 58.00 2023-09-07
TRC
E891610-5 g
1-(4-Ethoxycarbonylphenyl)piperazine
80518-57-6
5g
$ 55.00 2022-01-08
TRC
E891610-10 g
1-(4-Ethoxycarbonylphenyl)piperazine
80518-57-6
10g
$ 70.00 2022-01-08
TRC
E891610-25 g
1-(4-Ethoxycarbonylphenyl)piperazine
80518-57-6
25g
$ 130.00 2022-01-08
TRC
E891610-50 g
1-(4-Ethoxycarbonylphenyl)piperazine
80518-57-6
50g
$ 210.00 2022-01-08

1-(4-Ethoxycarbonylphenyl)piperazine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  4 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified, rt
Reference
Discovery of Substituted 1H-Pyrazolo[3,4-b]pyridine Derivatives as Potent and Selective FGFR Kinase Inhibitors
Zhao, Bin; et al, ACS Medicinal Chemistry Letters, 2016, 7(6), 629-634

Production Method 2

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  rt; 20 h, 120 °C
Reference
Tricyclic pharmacophore-based molecules as novel integrin αvβ3 antagonists. Part 1: Design and synthesis of a lead compound exhibiting αvβ3/αIIbβ3 dual antagonistic activity
Kubota, Dai; et al, Bioorganic & Medicinal Chemistry, 2006, 14(7), 2089-2108

Production Method 3

Reaction Conditions
Reference
Carboxylic acid derivatives and drugs containing them
, Federal Republic of Germany, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  14 - 25 h, 120 °C
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  4 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified, rt
Reference
Discovery of Substituted 1H-Pyrazolo[3,4-b]pyridine Derivatives as Potent and Selective FGFR Kinase Inhibitors
Zhao, Bin; et al, ACS Medicinal Chemistry Letters, 2016, 7(6), 629-634

Production Method 5

Reaction Conditions
1.1 Reagents: Calcium propionate Solvents: Dimethyl sulfoxide ;  23 h, rt → 100 °C; 100 °C → rt
1.2 Reagents: tert-Butyl methyl ether ;  rt
Reference
Development of an SNAr Reaction: A Practical and Scalable Strategy To Sequester and Remove HF
Blacker, A. John ; et al, Organic Process Research & Development, 2018, 22(9), 1086-1091

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  6 h, 0 - 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  25 °C
Reference
In the Quest for Potent and Selective Malic Enzyme 3 Inhibitors for the Treatment of Pancreatic Ductal Adenocarcinoma
Sheth, Gaurav; et al, ACS Medicinal Chemistry Letters, 2023, 14(1), 41-50

Production Method 7

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  18 h, 120 °C
Reference
Design, Synthesis, and Biological Evaluation of Novel 2-((2-(4-(Substituted)phenylpiperazin-1-yl)ethyl)amino)-5'-N-ethylcarboxamido-adenosines as Potent and Selective Agonists of the A2A Adenosine Receptor
Preti, Delia; et al, Journal of Medicinal Chemistry, 2015, 58(7), 3253-3267

Production Method 8

Reaction Conditions
1.1 Reagents: Dabco Catalysts: Dibromo[1,2-di(methoxy-κO)ethane]nickel ,  2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethylacetamide ;  36 h, 60 °C
Reference
General cross-coupling reactions with adaptive dynamic homogeneous catalysis
Ghosh, Indrajit; et al, Nature (London, 2023, 619(7968), 87-93

Production Method 9

Reaction Conditions
1.1 Catalysts: Tris(dibenzylideneacetone)dipalladium ,  2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Toluene ;  10 min, rt → 50 °C
1.2 Reagents: Sodium tert-butoxide ;  110 °C; 3 h, 110 °C
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  6 h, 0 - 25 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  25 °C
Reference
In the Quest for Potent and Selective Malic Enzyme 3 Inhibitors for the Treatment of Pancreatic Ductal Adenocarcinoma
Sheth, Gaurav; et al, ACS Medicinal Chemistry Letters, 2023, 14(1), 41-50

Production Method 10

Reaction Conditions
Reference
Carboxylic acid derivatives and drugs containing them
, Federal Republic of Germany, , ,

1-(4-Ethoxycarbonylphenyl)piperazine Raw materials

1-(4-Ethoxycarbonylphenyl)piperazine Preparation Products

Additional information on 1-(4-Ethoxycarbonylphenyl)piperazine

1-(4-Ethoxycarbonylphenyl)piperazine: A Comprehensive Overview

CAS No 80518-57-6, commonly referred to as 1-(4-Ethoxycarbonylphenyl)piperazine, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and versatile properties, has garnered attention for its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The chemical structure of 1-(4-Ethoxycarbonylphenyl)piperazine consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted at the 1-position by a phenyl group that is further substituted with an ethoxycarbonyl group at the para position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of CAS No 80518-57-6 in the development of bioactive compounds. Researchers have explored its potential as a precursor for synthesizing various heterocyclic compounds, which are often pivotal in drug discovery. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, showcasing their potential in therapeutic applications.

The synthesis of 1-(4-Ethoxycarbonylphenyl)piperazine typically involves nucleophilic aromatic substitution or coupling reactions. These methods are optimized to ensure high yields and purity, which are critical for its use in downstream applications. The compound's ability to undergo further functionalization has made it a cornerstone in medicinal chemistry, where precise control over molecular architecture is essential.

In addition to its role in drug development, CAS No 80518-57-6 has found applications in polymer chemistry. Its piperazine moiety can act as a building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength. Recent advancements in polymer science have leveraged this compound to develop novel materials for use in electronics and aerospace industries.

The pharmacokinetic properties of 1-(4-Ethoxycarbonylphenyl)piperazine have also been extensively studied. Research indicates that it exhibits favorable absorption and distribution profiles, making it a promising candidate for oral drug delivery systems. Furthermore, its metabolic stability has been evaluated, providing insights into its suitability as an active pharmaceutical ingredient.

In conclusion, CAS No 80518-57-6, or 1-(4-Ethoxycarbonylphenyl)piperazine, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and bioactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk